Cas no 536730-27-5 (N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 536730-27-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 3341418
• PubChem ID: 735048
• Update Time: 2025-05-21

N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-[4-(3-METHOXYPHENYL)-2-THIAZOLYL]-
• N-(4-(3-methoxyphenyl)thiazol-2-yl)acetamide
• N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide
• HMS2291F05
• STL302931
• MLS000066662
• SDCCGMLS-0023528.P002
• 536730-27-5
• SR-01000297834
• Oprea1_747067
• N-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• SR-01000297834-1
• F1211-0128
• SMR000082000
• Oprea1_572752
• AKOS002246315
• CHEMBL1541291

• Inchi： 1S/C12H12N2O2S/c1-8(15)13-12-14-11(7-17-12)9-4-3-5-10(6-9)16-2/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： ZPCBLMNNEARNKK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC(OC)=C2)=CS1)(=O)C

Computed Properties

• Exact Mass: 248.06194880Da
• Monoisotopic Mass: 248.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide

N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 536730-27-5): A Comprehensive Overview

N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 536730-27-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a methoxyphenyl group with a thiazol-2-ylacetamide moiety. Its CAS number 536730-27-5 serves as a critical identifier for researchers and industry professionals seeking precise chemical information.

The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules. The presence of the thiazole ring is particularly noteworthy, as this heterocyclic structure is found in numerous biologically active compounds. Researchers have explored N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide for potential applications in medicinal chemistry, where its unique properties may contribute to drug discovery efforts targeting various therapeutic areas.

Recent studies have highlighted the growing importance of thiazole derivatives in addressing contemporary health challenges. The scientific community's interest in CAS 536730-27-5 aligns with broader trends in pharmaceutical research, particularly in the development of novel treatments for chronic conditions. Its molecular architecture suggests potential for modification to enhance bioavailability or target specificity, making it a compound of interest in precision medicine approaches.

From a chemical perspective, N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide demonstrates stability under standard laboratory conditions, with its methoxy group contributing to both its solubility profile and electronic characteristics. These properties are frequently discussed in research forums and academic publications, as they influence the compound's reactivity and potential applications. The 536730-27-5 identifier often appears in chemical databases alongside related analogs, enabling comparative studies of structure-activity relationships.

The synthesis of N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Process optimization for this CAS 536730-27-5 compound remains an active area of investigation, particularly in scaling up production while maintaining cost-effectiveness and environmental sustainability. These considerations reflect current industry priorities in green chemistry and sustainable manufacturing practices.

Analytical characterization of N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. The reliable identification of 536730-27-5 is crucial for quality control in research and potential commercial applications. Recent advancements in analytical technology have improved the detection and quantification of this compound, even in complex matrices.

In the context of current scientific trends, thiazole-containing compounds like N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide are being investigated for their potential in addressing antibiotic resistance, a critical global health concern. While CAS 536730-27-5 itself may not be therapeutic, its structural features inspire the design of new antimicrobial agents. This connection to pressing medical challenges enhances the relevance of research involving this chemical entity.

The commercial landscape for N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide reflects its niche but important role in chemical research. Suppliers typically offer 536730-27-5 in small quantities for laboratory use, with purity specifications tailored to research needs. Market dynamics for such specialized compounds are influenced by academic research funding trends and pharmaceutical industry priorities.

Safety considerations for handling N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide follow standard laboratory protocols for organic compounds. While CAS 536730-27-5 is not classified as high-risk, proper personal protective equipment and ventilation are recommended during experimental work. These precautions align with growing emphasis on laboratory safety standards in research institutions worldwide.

Future research directions for N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide may explore its potential as a building block for more complex molecular architectures. The versatility of the thiazole ring in 536730-27-5 suggests opportunities for creating diverse derivatives with tailored properties. Such investigations could contribute to advancements in materials science as well as pharmaceutical development.

In summary, N-4-(3-methoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 536730-27-5) represents an important compound in modern chemical research. Its unique structural features and potential applications continue to attract scientific interest, particularly in the context of current healthcare challenges and drug discovery initiatives. As research progresses, this compound may serve as a key intermediate in the development of innovative solutions across multiple scientific disciplines.